Cas no 1396876-93-9 (2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396876-93-9
• MF: C₁₄H₁₃N₅OS
• MW: 299.350920438766
• CID: 5346742
• Update Time: 2025-06-10

2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2736250991
• 2-phenyl-N-(2-(thiophen-2-yl)ethyl)-2H-tetrazole-5-carboxamide
• 2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C14H13N5OS/c20-14(15-9-8-12-7-4-10-21-12)13-16-18-19(17-13)11-5-2-1-3-6-11/h1-7,10H,8-9H2,(H,15,20)
• InChI Key： VJUHLAHLSAZTQU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(C1N=NN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• XLogP3: 3.1
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Overview of 2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396876-93-9)

2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396876-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of a tetrazole ring, a phenyl group, and a thiophene moiety, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications due to its structural complexity and bioactivity.

The compound's tetrazole core is known for its role as a bioisostere for carboxylic acids, enhancing metabolic stability and bioavailability in drug candidates. This property aligns with current trends in medicinal chemistry, where scientists seek to optimize pharmacokinetic profiles. The inclusion of a thiophene ring further expands its utility, as this heterocycle is frequently employed in agrochemicals and electronic materials. Recent studies highlight its relevance in developing small-molecule inhibitors and fluorescence probes, addressing growing demand in targeted therapy and diagnostic imaging.

From a synthetic perspective, 2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide exemplifies modern heterocyclic chemistry techniques. Its preparation typically involves multi-step reactions, including Ugi-azide or click chemistry approaches, which are frequently searched topics in synthetic organic chemistry forums. The compound's carboxamide linkage also provides a handle for further derivatization, making it valuable for combinatorial library development—a hot topic in AI-assisted drug discovery platforms.

In material science, the thiophene component enables potential applications in organic semiconductors and conductive polymers, areas experiencing rapid growth due to renewable energy research. The compound's conjugated system suggests possible use in OLEDs or solar cells, answering frequent queries about novel materials for green technology. Stability studies indicate that the tetrazole-phenyl combination improves thermal resistance compared to traditional structures, a crucial factor for industrial applications.

Analytical characterization of CAS No. 1396876-93-9 typically employs advanced techniques like HPLC-MS and NMR spectroscopy, reflecting industry standards for compound verification. Purity optimization methods are frequently discussed in research publications, particularly regarding column chromatography conditions and crystallization protocols. These details address common laboratory challenges shared in scientific communities.

The safety profile of this compound follows standard organic laboratory precautions, with no special hazards reported in major chemical databases. Proper handling includes standard personal protective equipment (PPE), a topic consistently emphasized in workplace safety training modules. Environmental impact assessments suggest typical disposal procedures for non-hazardous organics, aligning with sustainability initiatives in chemical industries.

Market availability of 2-phenyl-N-[2-(thiophen-2-yl)ethyl]-2H-1,2,3,4-tetrazole-5-carboxamide primarily serves research institutions and pharmaceutical developers. Current pricing trends reflect its status as a specialty chemical, with procurement options including custom synthesis services—a frequently searched term among medicinal chemistry professionals. The compound's patent landscape shows activity in multiple jurisdictions, indicating commercial interest in its derivatives.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly regarding selectivity modulation in biological targets. Computational chemistry approaches, including molecular docking studies, could further elucidate its binding mechanisms—an area generating substantial academic interest. The compound's modular structure also makes it suitable for machine learning applications in molecular property prediction, connecting to AI-driven chemistry innovations.